Cas no 858273-41-3 (1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester)

• Product name: 1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester
• CAS No: 858273-41-3
• MF: C₉H₁₇NO₃
• MW: 187.23618
• CID: 717909
• PubChem ID: 45119323

1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-(1-hydroxyethyl)-, ethyl ester
• 858273-41-3
• ethyl 2-(1-hydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： InChI=1S/C9H17NO3/c1-3-13-9(12)10-6-4-5-8(10)7(2)11/h7-8,11H,3-6H2,1-2H3
• InChI Key： HJSYJGNGZGVYCT-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CCCC1C(C)O

Computed Properties

• Exact Mass: 187.121
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 0.8